Cas no 1563320-91-1 (methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate)

• Product Name: methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate
• CAS No: 1563320-91-1
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5821625
• PubChem ID: 81604589
• Update Time: 2025-05-28

methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate
• 1563320-91-1
• methyl 2-[(1Z)-5-methyl-2-(propan-2-yl)cyclohexylidene]acetate
• AKOS020183777
• EN300-1459688

• Inchi： 1S/C13H22O2/c1-9(2)12-6-5-10(3)7-11(12)8-13(14)15-4/h8-10,12H,5-7H2,1-4H3/b11-8-
• InChI Key： NLYRUVTYGUBHMN-FLIBITNWSA-N
• SMILES： O(C)C(/C=C1/CC(C)CCC/1C(C)C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate

Comprehensive Overview of Methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate (CAS No. 1563320-91-1)

The chemical compound Methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate (CAS No. 1563320-91-1) is a specialized ester with a unique cyclic structure, making it a subject of interest in organic chemistry and industrial applications. Its molecular formula and structural features have drawn attention for potential uses in fragrances, pharmaceuticals, and advanced material synthesis. The Z-configuration of the double bond in its structure plays a critical role in its reactivity and stereochemical properties, which are often explored in asymmetric synthesis and catalysis research.

In recent years, the demand for cyclic esters and terpenoid derivatives has surged due to their versatility in green chemistry and sustainable product development. Researchers and manufacturers frequently search for terms like "biodegradable esters", "sustainable fragrance ingredients", and "high-performance synthetic intermediates", aligning with the growing focus on eco-friendly alternatives. This compound’s potential as a flavor enhancer or aroma chemical has also been investigated, particularly in the context of natural product mimicry.

The synthesis of Methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate typically involves condensation reactions or Wittig-type methodologies, which are topics of high interest in academic and industrial forums. Discussions around "stereoselective synthesis" and "atom-economical reactions" frequently appear in literature, reflecting the compound’s relevance to modern synthetic challenges. Its CAS No. 1563320-91-1 serves as a key identifier in patent databases and regulatory documentation, ensuring precise tracking in global supply chains.

From an analytical perspective, techniques such as GC-MS, NMR spectroscopy, and HPLC are employed to characterize this ester’s purity and structural integrity. These methods are often searched alongside queries like "analytical validation of cyclic compounds" or "quality control for specialty chemicals", highlighting the intersection of technology and chemical innovation. The compound’s stability under varying pH and temperature conditions is another area of practical importance, particularly for formulators seeking long-lasting performance in end products.

In the context of market trends, Methyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate aligns with the rising demand for bio-based chemicals and low-environmental-impact additives. Regulatory frameworks such as REACH and FDA compliance often drive searches for "safe synthetic ingredients" and "non-toxic alternatives", positioning this compound as a candidate for further exploration in compliant formulations. Its potential applications in cosmetic science and functional materials continue to inspire research into scalable and cost-effective production routes.

Future prospects for this compound may include its integration into advanced polymer systems or controlled-release technologies, areas where users frequently inquire about "smart material design" and "multifunctional additives". Collaborative efforts between academia and industry could unlock novel uses, further solidifying its role in next-generation chemical solutions. As sustainability remains a dominant theme, the compound’s adaptability to green synthesis protocols will likely remain a key focus for innovators worldwide.